Cas no 3240-39-9 (2-Methyl Ethynyl Estradiol)

• Product Name: 2-Methyl Ethynyl Estradiol
• CAS No: 3240-39-9
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 1061805
• PubChem ID: 13991395
• Update Time: 2025-04-20

2-Methyl Ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl Ethynyl Estradiol
• (8R,9S,13S,14S,17R)-17-ethynyl-2,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• 2-Methyl Ethynyl Est
• Ethinylestradiol
• UNII-YD0T6YEK7D
• 17-alpha-Ethinyl-2-methyl-8-alpha-E(sub 2)
• RC89451000
• 2-Methyl-19-nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,17-diol
• 2-Methyl-19-nor-8-alpha,17-alpha-pregna-1,3,5(10)-trien-20-yne-3,17-diol
• YD0T6YEK7D
• 17-alpha-Ethinyl-2-methyl-8-alpha-estra-1,3,5(10)-triene-3,17-beta-diol
• 2-Methyl-ethinylestradiol
• 17-alpha-Ethinyl-2-methyl-8-alpha-estradiol
• Ethinylestradiol impurity M [EP]
• CHEMBL1627958
• Ethinyl Estradiol Impurity M
• 3240-39-9
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol, 2-methyl-, (17alpha)-
• 2-METHYL-19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YNE-3,17-DIOL
• ETHINYLESTRADIOL IMPURITY M [EP IMPURITY]
• 2-Methyl-ethinyl estradiol
• 2-Methyl Ethinyl Estradiol
• DTXSID40186115
• NIOSH/RC8945100
• Q27294465
• (17a)-2-Methyl-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 19-Nor-17a-pregna-1,3,5(10)-trien-20-yne-3,17-diol, 2-methyl- (7CI); 2-Methyl-19-nor-17a-pregna-1,3,5(10)-trien-20-yne-3,17-diol (2-Methyl-ethinylestradiol); 2-Methyl Ethynyl Estradiol; Ethinylestradiol Imp M (EP)
• 19-NORPREGNA-1,3,5(10)-TRIEN-20-YNE-3,17-DIOL, 2-METHYL-, (17.ALPHA.)-
• 19-Nor-8-alpha,17-alpha-pregna-1,3,5(10)-trien-20-yne-3,17-diol, 2-methyl-

• Inchi： 1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1
• InChI Key： QFPDNXSOEMFRPX-OKSLILNBSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C(C)=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 3.92100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives